Cas no 2229679-64-3 (4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one)

• Product Name: 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one
• CAS No: 2229679-64-3
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• CID: 6612263
• PubChem ID: 165673231
• Update Time: 2025-10-24

4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one
• 2229679-64-3
• EN300-1922001

• Inchi： 1S/C9H7BrN2O3/c1-6(13)2-3-8-9(12(14)15)4-7(10)5-11-8/h2-5H,1H3/b3-2+
• InChI Key： UCAKDPXTKRYVMH-NSCUHMNNSA-N
• SMILES： BrC1=CN=C(/C=C/C(C)=O)C(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.96400g/mol
• Monoisotopic Mass: 269.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one

Comprehensive Overview of 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one (CAS No. 2229679-64-3)

4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one (CAS No. 2229679-64-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique pyridine core and α,β-unsaturated ketone functionality, serves as a versatile intermediate for the synthesis of complex molecules. Its structural features, including the bromo and nitro substituents, make it a valuable building block for designing pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one is driven by its potential applications in drug discovery. Researchers are particularly intrigued by its ability to act as a precursor for heterocyclic compounds, which are prevalent in many FDA-approved drugs. For instance, the nitropyridine moiety is a common scaffold in kinase inhibitors, while the α,β-unsaturated ketone group can participate in Michael addition reactions, enabling the construction of diverse molecular architectures. This compound’s relevance is further highlighted by its alignment with current trends in fragment-based drug design and click chemistry.

In the realm of material science, CAS No. 2229679-64-3 has shown promise as a precursor for organic electronic materials. Its conjugated system and electron-withdrawing groups (nitro and bromo) make it suitable for developing organic semiconductors and photovoltaic materials. With the rising demand for sustainable energy solutions, this compound’s potential in optoelectronic devices and solar cells is a hot topic among researchers and industry professionals.

Synthetic accessibility is another key advantage of 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one. Modern green chemistry techniques, such as catalytic cross-coupling and microwave-assisted synthesis, have been employed to optimize its production. These methods align with the global push toward sustainable chemical processes, reducing waste and energy consumption. The compound’s compatibility with flow chemistry systems further enhances its appeal for large-scale applications.

From a commercial perspective, the demand for CAS No. 2229679-64-3 is steadily increasing, driven by its utility in high-value chemical synthesis. Suppliers and manufacturers are focusing on improving purity and scalability to meet the needs of academic and industrial researchers. Frequently searched questions include "Where to buy 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one?" and "What are the synthetic routes for this compound?," reflecting the practical interests of the scientific community.

In conclusion, 4-(5-bromo-3-nitropyridin-2-yl)but-3-en-2-one (CAS No. 2229679-64-3) is a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its unique structural attributes and synthetic versatility position it as a critical tool for advancing research in these fields. As innovation continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.